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Compound of Interest

Compound Name: 3,5-Diiodo-4-methoxypyridine

Cat. No.: B3029973

An In-depth Technical Guide to the Safety and Handling of 3,5-Diiodo-4-methoxypyridine

Abstract

3,5-Diiodo-4-methoxypyridine (CAS No. 849359-56-4) is a halogenated pyridine derivative
that serves as a versatile intermediate in organic synthesis, particularly within the realms of
pharmaceutical and materials science research.[1] The presence of two iodine atoms on the
pyridine ring offers reactive sites for various cross-coupling reactions, making it a valuable
building block for constructing complex molecular architectures.[2] However, the combination of
a pyridine core and organo-iodine functionalities necessitates a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols. This guide provides a
comprehensive overview of the safety considerations, handling procedures, and emergency
responses related to 3,5-Diiodo-4-methoxypyridine, synthesized from available data on
analogous structures and established chemical safety principles. It is intended for researchers,
chemists, and drug development professionals who may handle this compound in a laboratory
or process setting.

Hazard Identification and Risk Assessment

Specific toxicological data for 3,5-Diiodo-4-methoxypyridine is not readily available.
Therefore, a risk assessment must be conducted based on the chemical's structure and the
known hazards of its constituent functional groups: the pyridine core and the iodo-substituents.

Structural Basis for Hazard Assessment
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» Pyridine Core: Pyridine and its derivatives are known to be absorbed through oral, dermal,
and inhalation routes. Acute exposure can affect the central nervous system, with symptoms
including headaches and dizziness.[3] Pyridine is classified as harmful if swallowed, in
contact with skin, or inhaled, and it can cause skin and eye irritation.

o Organo-iodine Moieties: Aromatic iodides can act as irritants. A key consideration is their
potential to undergo de-iodination or decomposition, particularly when exposed to heat, light,
or certain chemical conditions, which could release iodine-containing vapors. While no
specific data exists for this compound, similar halogenated aromatics warrant careful
handling to avoid inhalation of dust or vapors.

Predicted GHS Classification

Based on analogous compounds such as 3-lodo-4-methoxypyridine, a provisional hazard
classification is proposed.[4] This should be considered a minimum precaution until specific
toxicological data becomes available.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

. - H335: May cause respiratory
Specific Target Organ Toxicity Category 3 ritati
irritation

Risk Assessment Workflow

A systematic approach to risk assessment is crucial before any experimental work begins. The
following workflow outlines the essential steps to ensure safety.
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Risk Assessment Process

Identify Compound:
3,5-Diiodo-4-methoxypyridine

y

Review Available Data
(SDS of Analogues, Literature)

y

Perform Structure-Activity
Hazard Assessment

y

Evaluate Experimental Scale
& Conditions (temp, pressure)

y

Determine Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

y

Select Control Measures
(Engineering, PPE, Administrative)

y

Develop Standard
Operating Procedure (SOP)

y

Implement & Review Controls
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Standard Handling Workflow

Receive & Log Compound

Store in Designated Area
(Cool, Dry, Dark)

Don Appropriate PPE
Transfer to Fume Hood

Weigh Required Amount
(Use secondary containment)

Prepare Solution or
Add to Reaction Vessel

Decontaminate Utensils
& Work Area

Return Container to Storage Dispose of Contaminated Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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